Cas no 2287289-10-3 (6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole
• CAS No: 2287289-10-3
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• CID: 6198444
• PubChem ID: 165741427
• Update Time: 2025-07-02

6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole
• 2287289-10-3
• EN300-6749849

• Inchi： 1S/C9H9ClFN3/c1-2-3-14-9-4-6(10)7(11)5-8(9)12-13-14/h4-5H,2-3H2,1H3
• InChI Key： YBKJWMKZDPYVHR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CCC)N=N2)F

Computed Properties

• Exact Mass: 213.0469032g/mol
• Monoisotopic Mass: 213.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287289-10-3)

6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287289-10-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzotriazole derivative is characterized by its unique molecular structure, which includes a chloro and fluoro substitution pattern, along with a propyl side chain. These functional groups contribute to its potential applications in drug discovery and material science, making it a subject of interest for researchers exploring small molecule inhibitors and bioactive compounds.

The compound's CAS number 2287289-10-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such halogenated benzotriazoles, as they often exhibit enhanced binding affinity and metabolic stability. Users frequently search for terms like "6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole synthesis" or "CAS 2287289-10-3 applications," reflecting growing curiosity about its synthetic pathways and industrial relevance.

From a structural perspective, the 1,2,3-benzotriazole core of this compound is known for its versatility in medicinal chemistry. The addition of chloro and fluoro substituents at the 5th and 6th positions enhances its electron-withdrawing properties, which can influence reactivity in cross-coupling reactions. Meanwhile, the 1-propyl group introduces lipophilicity, a feature often exploited in the design of CNS-targeting drugs or agrochemical formulations. These attributes align with current industry demands for sustainable chemistry solutions and green synthesis methods.

In the context of user-generated queries, questions such as "How is 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole used in pharmaceuticals?" or "What are the safety profiles of CAS 2287289-10-3?" dominate discussions. While specific applications remain proprietary in many cases, published studies suggest its utility as a building block for kinase inhibitors or antimicrobial agents. The compound's halogen-rich structure also makes it a candidate for PET radiotracer development, a hot topic in precision medicine research.

From an SEO optimization standpoint, incorporating long-tail keywords like "buy 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole" or "2287289-10-3 supplier" can enhance visibility for B2B platforms. However, it's essential to note that commercial availability may vary due to the compound's niche status. Researchers are advised to consult chemical regulatory databases for the latest handling guidelines and patent landscapes before procurement.

Environmental and toxicity studies on 6-chloro-5-fluoro-1-propyl-1H-1,2,3-benzotriazole remain limited, though analogous benzotriazole compounds are under scrutiny for ecological persistence. This gap presents opportunities for future research, particularly in light of tightening REACH regulations and green chemistry initiatives. The compound's bioisosteric potential—a trending topic in drug design—further underscores its relevance in replacing traditional scaffolds with improved ADMET profiles.

In summary, CAS No. 2287289-10-3 represents a compelling case study in the intersection of structural innovation and applied chemistry. Its multi-halogenated benzotriazole framework offers a template for developing next-generation therapeutics and functional materials, while unanswered questions about its environmental impact and scalable synthesis invite further academic and industrial collaboration.